Cas no 61843-81-0 (Ethanamine, N,N-diethyl-, sulfite (1:1))

61843-81-0 structure
Product name:Ethanamine, N,N-diethyl-, sulfite (1:1)
Ethanamine, N,N-diethyl-, sulfite (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanamine, N,N-diethyl-, sulfite (1:1)
- N,N-diethylethanamine,sulfurous acid
- 61843-81-0
- SCHEMBL9435277
- DTXSID00480601
-
- Inchi: InChI=1S/C6H15N.H2O3S/c1-4-7(5-2)6-3;1-4(2)3/h4-6H2,1-3H3;(H2,1,2,3)
- InChI Key: WUVDDRXOROOPOZ-UHFFFAOYSA-N
- SMILES: CCN(CC)CC.OS(=O)O
Computed Properties
- Exact Mass: 183.09301
- Monoisotopic Mass: 183.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 51.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 60.77
Ethanamine, N,N-diethyl-, sulfite (1:1) Related Literature
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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